(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone

• IUPAC Name: (3-hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone
• InChI: InChI=1S/C11H17N3O2/c1-8-3-4-14(6-10(8)15)11(16)9-5-13(2)7-12-9/h5,7-8,10,15H,3-4,6H2,1-2H3
• InChI Key: RHUSWKULWFLVLO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1O)C(=O)C2=CN(C=N2)C
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone, also known as HMI-1, is a chemical compound that has gained attention due to its potential use in scientific research. HMI-1 has been shown to have a unique mechanism of action and biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has a unique mechanism of action that involves the modulation of certain signaling pathways in cells. Specifically, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to inhibit the activity of a protein called glycogen synthase kinase 3 beta (GSK3β), which is involved in a variety of cellular processes, including cell proliferation and differentiation. By inhibiting GSK3β, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone may have downstream effects on other signaling pathways, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis (programmed cell death), and the modulation of neurotransmitter receptor activity. (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has also been shown to have anti-inflammatory effects, which may have implications for the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone in lab experiments is its unique mechanism of action, which may allow researchers to gain insights into cellular processes that are not well-understood. Additionally, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to have low toxicity in vitro, which may make it a safer alternative to other compounds that have similar effects. However, one limitation of using (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone in lab experiments is its relatively high cost, which may limit its accessibility to researchers with limited funding.

Future Directions

There are several potential future directions for research on (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone. One area of interest is the development of (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone analogs that have improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Another area of interest is the investigation of (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone's effects on other signaling pathways, which may have implications for the treatment of a broader range of diseases. Finally, further studies are needed to determine the safety and efficacy of (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone in vivo, which will be necessary before it can be developed into a therapeutic agent.

Synthesis Methods

(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone is synthesized using a multi-step process that involves the reaction of 1-methylimidazole with 3-hydroxy-4-methylpiperidine, followed by the addition of methanone. The resulting compound is then purified using various techniques, including column chromatography.

Scientific Research Applications

(3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to have potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and cancer research. In neuroscience, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of neurological disorders. In pharmacology, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to have potential as a drug lead for the development of new therapeutics. In cancer research, (3-Hydroxy-4-methylpiperidin-1-yl)-(1-methylimidazol-4-yl)methanone has been shown to have anti-tumor effects in vitro, which may have implications for the development of new cancer treatments.